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Compound of Interest

Compound Name: 1-Butylpyrrolidin-2-one

Cat. No.: B1265465

For laboratory professionals engaged in research and development, the responsible
management of chemical waste is paramount to ensuring both personal safety and
environmental compliance. 1-Butylpyrrolidin-2-one, a solvent used in various applications,
requires careful handling and adherence to specific disposal protocols due to its hazard profile.
Improper disposal can lead to environmental contamination and pose health risks. This guide
provides a comprehensive, step-by-step procedure for the safe handling and disposal of 1-
Butylpyrrolidin-2-one in a laboratory setting.

Hazard Profile and Safety Precautions

1-Butylpyrrolidin-2-one is classified with several hazards that necessitate cautious handling.
It is harmful if swallowed, causes skin irritation, and leads to serious eye irritation[1][2][3].
Therefore, all handling and disposal procedures should be conducted in a well-ventilated area,
preferably under a chemical fume hood, to minimize exposure[1][3][4].

Personal Protective Equipment (PPE): Before handling or disposing of 1-Butylpyrrolidin-2-
one, personnel must be equipped with the appropriate PPE[2][3][5]:

o Eye Protection: Safety goggles or a face shield are mandatory to prevent eye contact[1][3].
e Hand Protection: Wear chemical-resistant gloves[1][3].

o Skin Protection: A lab coat or other suitable protective clothing should be worn[1][4].
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Physicochemical and Ecotoxicity Data

The following table summarizes key quantitative data for 1-Butylpyrrolidin-2-one, providing
context for its handling and environmental considerations.

Property Value Source
Physical State Liquid / Oil [1]
Boiling Point 240.6 °C [1112]
Flash Point 108 °C [2]
Water Solubility Fully miscible [2]

o _ > 100 mg/L (96 h,
Toxicity to Fish (LC50) ] [1]
Oncorhynchus mykiss)

. i > 100 mg/L (48 h, Daphnia
Toxicity to Daphnia (EC50) [1]
magna)

> 160 mg/L (72 h,
Toxicity to Algae (EC50) Pseudokirchneriella [1]

subcapitata)

Step-by-Step Disposal Protocol

The required method for the disposal of 1-Butylpyrrolidin-2-one is through a licensed
chemical waste disposal company or an authorized incinerator[3][4][6]. This ensures the
chemical is managed in an environmentally responsible and compliant manner. Under no
circumstances should 1-Butylpyrrolidin-2-one be disposed of down the drain[1][4].

1. Waste Segregation and Collection:

o Liquid Waste: Collect all solutions containing 1-Butylpyrrolidin-2-one in a dedicated,
sealed, and clearly labeled hazardous waste container[1][4][7]. The container must be
compatible with the chemical.

e Solid Waste: Any contaminated solid materials, such as absorbent pads, filter paper, or
personal protective equipment, should be collected in a separate, clearly labeled hazardous
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waste container[4].
. Labeling and Storage:

All waste containers must be accurately labeled with the full chemical name, "1-
Butylpyrrolidin-2-one,"” and display the appropriate hazard symbols (e.g., irritant, harmful)

[4].

Store the sealed waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials like oxidizing agents[1][7]. Ensure the storage location is secure and
accessible only to authorized personnel.

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste[4].

Provide the EHS office with a complete inventory of the waste, including the chemical name
and quantity[4]. They will coordinate with a licensed waste disposal contractor for proper
treatment, which may involve controlled incineration with flue gas scrubbing[1][3].

. Spill Management:
In the event of a spill, ensure the area is well-ventilated and remove all sources of ignition[1].
Contain the spill using an inert absorbent material (e.g., vermiculite, sand)[7].

Collect the absorbed material using non-sparking tools and place it into a suitable, closed
container for disposal as hazardous waste[1][7].

Clean the spill area thoroughly.
Discharge into the environment must be avoided[1].

Disposal Workflow

The following diagram illustrates the logical workflow for the proper management and disposal
of 1-Butylpyrrolidin-2-one waste.
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Caption: Workflow for the safe disposal of 1-Butylpyrrolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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